New representatives of 2,4,7-trisubstituted 9,9-dialkyl-9H-fluorenes have been prepared and fully characterized, including crystallographic investigations. Initial binding studies towards metal ions and carbohydrates have been carried out and illustrate the prospects of these compounds for sensing purposes and for molecular recognition.

An efficient C−H activation protocol for nitroalkylation of indoles at the C-2 position using easily available nitroolefins is described. This method gives access to nitroalkylindoles, strategic frameworks for the preparation of primary 2-nitroindoleamines, which were employed in the synthesis of new Ugi peptidomimetics, compounds of recognized pharmacological interest.

A novel and eco-friendly method for preparing Fe3O4@Ag and α-Fe2O3@Ag core-shell with high magnetism and potent cytotoxic activity is detailed. The Fe3O4@Ag and α-Fe2O3@Ag core-shell NPs were produced using S. persica bark extract. AN MTT assay demonstrated the potent cytotoxic activity of the synthesized core-shell against breast cancer (MCF-7) and human umbilical vein endothelial (HUVEC) cells. These nanoparticles were capable of displaying a high potential cytotoxic performance against cancer cell line.

Heterogeneous catalysts were prepared and tested in the hydrogenation of CO2 to methanol. These are based on the concept of precapture and transformation used in homogeneous systems.

An efficient approach to annelated tetra(hexa)azacyclopenta[a]anthracenes, tetraazaindeno[5,4-b]fluorenes, and oxatetraazacyclopenta[m]tetraphene was accomplished via the one pot three-component reaction involving 7-amino-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-5-one with aromatic aldehydes and the corresponding active 1,3-dicarbonyl compounds (namely, dimedone, 1,3-dimethylbarbituric acid, 1,3-indanedione, and 4-hydroxycoumarine)

Three crystal complexes were designed and synthesised: Cd(TPTZ)Cl2 (Cd-MOF), {[Zn(TPTZ)(BDC)] ⋅ 3H2O}n (Zn-MOF), and Cu2(PCA)2(BDC)(H2O)2 (Cu-MOF). Cd-MOF could adsorb 348.3 mg g−1 of Congo red (CR) within 20 s over a wide pH range. Its adsorption capacity reached 1440 mg g−1 in 5 min, and it selectively adsorbed CR from mixed dyes. The adsorption of CR onto Cd-MOF is based on a hybrid mechanism of monolayer and multilayer absorption.

Indolines or dihydroindoles play a key role in drug discovery, and many drugs containing indoline cores have been reported recent years. We focus on indoline compounds in development, synthesis and use as anticancer drugs, antibacterial drugs etc. in recent years. Through the analysis of the indolines’ interaction with proteins and highlighting the advantages of its properties in drug design, this review aims to provide a toolbox for readers to design and discover new drugs.

The complete conversion technology of biomass developed in this paper transforms all the three components of solid biomass into fluids, not only obtaining the desired yield of small molecules, but also providing a favorable raw material for the subsequent upgrading, promoting heat and mass transfer, and facile separation of catalyst.

Thermal response measurements as well as volumetric water physisorption measurements are applied to study the influence of particle sizes on water adsorption capacity and kinetics. For this, a controlled thermal condensation process followed by a mechanical treatment using a ball mill is applied to synthesize C2N-type carbon materials with smaller and larger particle sizes. The nitrogen-rich surfaces and narrow distributed micropores endow them with remarkable hydrophilic features. Using the InfraSORP technique, a fast and accurate assessment of these properties is demonstrated.

Using steady-state and transient absorption spectroscopy as well as quantum chemical calculations, the depicted TADF macrocycle is investigated. It features strongly solvent-dependent S1 lifetimes and concomitantly triplet yields. While embedded in matrix environments the TADF character is evident, in solution these properties are lost.